molecular formula C26H24N4O2S B2643469 N-benzyl-4-(2-((2-(benzylamino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide CAS No. 1207040-83-2

N-benzyl-4-(2-((2-(benzylamino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

Cat. No. B2643469
CAS RN: 1207040-83-2
M. Wt: 456.56
InChI Key: NQMWARHCEDULME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of organic compounds known as n-benzylbenzamides . These are compounds containing a benzamide moiety that is N-linked to a benzyl group .

Scientific Research Applications

Electro-Optical Effects in Nematic Liquid Crystals

The compound has been studied for its effects when dispersed in nematic liquid crystals (LCs). The dispersion of the compound in LCs decreases the threshold voltage of the cell due to the reduced splay elastic constant and increased dielectric anisotropy of the LC mixture .

Nonlinear Optical Properties

The compound has been characterized for its second-order nonlinear optical (NLO) properties. The full elements of the second-order NLO tensor of the compound can be completely characterized for the first time .

Synthesis of Benzamides

The compound is used in the synthesis of benzamides through direct condensation of carboxylic acids and amines under ultrasonic irradiation .

Neuraminidase Inhibitory Activity

The compound has been synthesized and evaluated for its neuraminidase inhibitory activity. Some of the synthesized compounds exhibited potent inhibitory activity against neuraminidase .

Direct NADH-dependent 2-trans Enoyl-acyl Carrier Protein Reductase Inhibitors

The compound is part of a novel family of antitubercular direct NADH-dependent 2-trans enoyl-acyl carrier protein reductase (InhA) inhibitors .

Applications in Liquid Crystal Devices and Displays

The compound has promising applications in the fields of LC devices and displays due to its effects on the electro-optical properties of LCs .

properties

IUPAC Name

N-benzyl-4-[2-[2-(benzylamino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H24N4O2S/c31-24(28-17-20-7-3-1-4-8-20)19-33-26-27-15-16-30(26)23-13-11-22(12-14-23)25(32)29-18-21-9-5-2-6-10-21/h1-16H,17-19H2,(H,28,31)(H,29,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NQMWARHCEDULME-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H24N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

456.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-4-(2-((2-(benzylamino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.